Cas no 288386-29-8 (1H-Indol-5-ol, 6-fluoro-2-methyl-)

• Product Name: 1H-Indol-5-ol, 6-fluoro-2-methyl-
• CAS No: 288386-29-8
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 1436685
• PubChem ID: 22030883
• Update Time: 2025-04-20

1H-Indol-5-ol, 6-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-ol, 6-fluoro-2-methyl-
• SCHEMBL2925830
• DB-428733
• 288386-29-8
• 6-fluoro-5-hydroxy-2-methylindole
• 6-fluoro-2-methyl-1H-indol-5-ol
• GCAVJDUGKMXYET-UHFFFAOYSA-N

• Inchi： 1S/C9H8FNO/c1-5-2-6-3-9(12)7(10)4-8(6)11-5/h2-4,11-12H,1H3
• InChI Key： GCAVJDUGKMXYET-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C=C(C)NC=2C=1)O

Computed Properties

• Exact Mass: 165.05904
• Monoisotopic Mass: 165.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 36.02